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Compound of Interest

Compound Name: Fmoc-EDA-N3

Cat. No.: B2488429 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensuring both personal safety and the integrity of experimental

outcomes. This guide provides essential safety protocols, operational procedures, and disposal

plans for Fmoc-EDA-N3 (9H-Fluoren-9-ylmethyl N-(2-azidoethyl)carbamate), a key reagent in

peptide synthesis and bioconjugation.

Chemical and Physical Properties

Property Value

Synonyms

9H-Fluoren-9-ylmethyl N-(2-

azidoethyl)carbamate, 1-[(9-

Fluorenylmethyloxycarbonyl)amino]-2-

azidoethane[1][2]

CAS Number 432507-62-5[1][2]

Molecular Formula C17H16N4O2[1]

Molecular Weight 308.3 g/mol

Appearance White crystalline powder

Melting Point 99 - 101 °C

Storage 2 - 8 °C
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Fmoc-EDA-N3 is not readily available,

information from structurally similar Fmoc-protected and azide-containing compounds suggests

that it should be handled with care. Potential hazards may include irritation to the respiratory

tract, skin, and eyes upon contact or inhalation. Therefore, adherence to standard laboratory

safety protocols and the use of appropriate personal protective equipment are crucial.

Recommended Personal Protective Equipment (PPE)

PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Must have side shields.

Goggles are required when

there is a risk of splashing.

Hand Protection Disposable Gloves

Nitrile gloves are

recommended. Inspect for

tears before use.

Body Protection Laboratory Coat

A standard lab coat is

necessary to protect clothing

and skin.

Respiratory Protection Dust Mask/Respirator

Recommended when handling

the powder outside of a

chemical fume hood to prevent

inhalation.

Experimental Protocols: Safe Handling, Storage,
and Disposal
Receiving and Storage:

Upon receiving Fmoc-EDA-N3, inspect the container for any signs of damage. The compound

should be stored in a tightly sealed container in a cool, dry place, typically between 2-8°C.
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Before use, allow the container to warm to room temperature to prevent condensation.

Operational Plan: Step-by-Step Handling Procedure

Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid compound to minimize dust generation and inhalation.

Ensure all necessary PPE is donned correctly before handling the chemical.

Prepare all necessary equipment, such as spatulas and weigh boats, and ensure they are

clean.

Weighing and Transfer:

Carefully weigh the required amount of Fmoc-EDA-N3 powder, avoiding the creation of

dust.

Use appropriate tools for transfer and clean them thoroughly after use.

Avoid direct contact with skin, eyes, and clothing.

Dissolution:

When dissolving the compound in a solvent, perform this step within a chemical fume

hood.

Post-Handling:

Wash hands thoroughly with soap and water after handling the compound, before eating,

drinking, smoking, or using the lavatory.

Clean the work area and all equipment used.

Disposal Plan
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Proper disposal of Fmoc-EDA-N3 and any associated waste is critical to prevent

environmental contamination and adhere to regulatory compliance.

Solid Waste: Unused or expired Fmoc-EDA-N3 should be disposed of as hazardous

chemical waste. Contaminated consumables like gloves, weigh boats, and paper towels

should be collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Fmoc-EDA-N3 should be collected in a labeled, sealed

hazardous waste container.

General Guidelines:

Do not dispose of chemical waste down the drain.

All waste containers must be clearly labeled with their contents.

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling of Fmoc-EDA-N3
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Caption: Workflow for the safe handling and disposal of Fmoc-EDA-N3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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